Cas no 4565-32-6 (2,3-dihydro-1-benzothiophene)
2,3-dihydro-1-benzothiophene structure
Product Name:2,3-dihydro-1-benzothiophene
2,3-dihydro-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1-benzothiophene
- 2,3-Dihydrobenzothiophene
- Benzo(b)thiophene, 2,3-dihydro-
- benzo[b]thiophene, 2,3-dihydro-
- 2,3-Dihydrobenzo[b]thiophene
- InChI=1/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
- AKOS025295343
- 2,3-dihydro-benzo[b]thiophene
- DB-216649
- 2,3-Dihydro-1-benzothiophene #
- SCHEMBL10884423
- SCHEMBL8997
- Dihydrobenzothiophene
- MFCD18451841
- Benzothiophane
- 1,3-Dihydrobenzothiophene
- 1-Thiaindan
- AMY19129
- DTXSID30963412
- 4565-32-6
- 2,3-dihydrobenzo(b)thiophen
-
- Inchi: 1S/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
- InChI Key: YJUFGFXVASPYFQ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 136.03474
- Monoisotopic Mass: 136.03467143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2,3-dihydro-1-benzothiophene Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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